N-{[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}nicotinamide

• IUPAC Name: N-[[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15N3OS/c1-12-4-6-13(7-5-12)17-20-15(11-22-17)10-19-16(21)14-3-2-8-18-9-14/h2-9,11H,10H2,1H3,(H,19,21)
• InChI Key: HGLRMQVJXIYIKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)C3=CN=CC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

“N-{[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}nicotinamide” is a chemical compound that contains a thiazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom. The compound also contains a nicotinamide moiety.

Synthesis Analysis

The synthesis of similar compounds often involves reactions of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine can afford the corresponding 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a thiazole ring and a nicotinamide moiety. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.